N-(furan-2-ylmethyl)-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[7-(2-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C22H21N5O5S/c1-26-19-17(21(29)27(2)22(26)30)20(33-12-16(28)23-11-13-7-6-10-32-13)25-18(24-19)14-8-4-5-9-15(14)31-3/h4-10H,11-12H2,1-3H3,(H,23,28)
• InChI Key: DSYFKUAYQDIJOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3OC)SCC(=O)NCC4=CC=CO4)C(=O)N(C1=O)C
• Molecular Formula: C22H21N5O5S
• Molecular Weight: 467.5 g/mol
• CAS No.: 872838-34-1

Description

N-(furan-2-ylmethyl)-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N5O5S and its molecular weight is 467.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have been focused on synthesizing novel compounds derived from similar complex molecules to explore their potential applications in medicinal chemistry and drug design. For instance, Abu‐Hashem et al. (2020) reported the synthesis of novel compounds from visnagenone and khellinone, highlighting their anti-inflammatory and analgesic activities. These compounds, including various benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showcase the diverse chemical reactions and structural modifications possible with complex molecules (Abu‐Hashem et al., 2020).

Biological Activity and Potential Therapeutic Applications

Several studies have investigated the biological activity of compounds structurally related to N-(furan-2-ylmethyl)-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide. For example, Ismail et al. (2004) explored novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents, demonstrating strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum (Ismail et al., 2004). Additionally, Dollé et al. (2008) developed a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides for imaging the translocator protein (18 kDa) with PET, indicating the potential of structurally complex molecules in diagnostic imaging (Dollé et al., 2008).